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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B610303

Technical Support Center: PSB-1114
Tetrasodium

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with PSB-1114
tetrasodium. The information is presented in a question-and-answer format to directly address
common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is PSB-1114 tetrasodium and what is its primary mechanism of action?

PSB-1114 tetrasodium is a potent and selective agonist for the P2Y2 receptor, a G protein-
coupled receptor.[1][2][3] Its chemical nhame is 4-Thiouridine-5'-O-(B,y-
difluoromethylene)triphosphate tetrasodium salt.[1] As a P2Y2 agonist, it mimics the action of
endogenous ligands like ATP and UTP, initiating downstream signaling cascades.[4][5]

Q2: What is the recommended solvent for dissolving PSB-1114 tetrasodium?

The most commonly recommended solvent for PSB-1114 tetrasodium is water.[1] Many
suppliers provide this compound pre-dissolved in water at a concentration of 10mM.[1] For
laboratory preparation of stock solutions, sterile, distilled water is a suitable choice.

Q3: What are the recommended storage conditions for PSB-1114 tetrasodium?
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For long-term stability, PSB-1114 tetrasodium powder should be stored at -20°C.[3] Stock
solutions in DMSO can be stored at 4°C for up to two weeks or at -80°C for up to six months.[3]

Troubleshooting Guide: Solubility Issues

Researchers may encounter challenges with the solubility of PSB-1114 tetrasodium,
particularly when preparing concentrations higher than 10mM or using different buffer systems.
The following guide addresses these potential issues.

Q4: 1 am having trouble dissolving PSB-1114 tetrasodium in water at a high concentration.
What can | do?

If you are experiencing difficulty dissolving PSB-1114 tetrasodium in water, consider the
following steps:

o Gentle Warming: Gently warm the solution to room temperature. Avoid excessive heat, as it
may degrade the compound.

» Vortexing/Sonication: Vortex the solution for several minutes. If particles persist, brief
sonication in a water bath may aid dissolution.

e pH Adjustment: The solubility of tetrasodium salts and phosphate-containing compounds is
often pH-dependent. A slight increase in the pH of the aqueous solution may improve
solubility.

Q5: Can | dissolve PSB-1114 tetrasodium in solvents other than water, such as DMSO or
ethanol?

While water is the primary recommended solvent, one supplier suggests that stock solutions
can be made in DMSO.[3] There is limited information available on the solubility of PSB-1114
tetrasodium in ethanol. When using organic solvents, be aware that phosphate buffers can
precipitate at high organic solvent concentrations.[6][7][8] It is recommended to first dissolve
the compound in a small amount of water before adding the organic solvent.

Q6: My PSB-1114 tetrasodium solution in a phosphate buffer has precipitated. What could be
the cause and how can | fix it?
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Precipitation of phosphate salts in buffers can occur, especially in the presence of high
concentrations of organic solvents or at lower temperatures.[6][7][8]

o Cause: The addition of organic solvents like acetonitrile or methanol to a phosphate buffer
can cause the buffer salts to precipitate.[6][7][8]

» Solution: If precipitation occurs, try to redissolve the compound by warming the solution
gently and sonicating. To prevent this, consider using a lower concentration of the phosphate
buffer or using a different buffer system that is more soluble in your desired solvent mixture.
When working with organic solvents, it is advisable to flush the system with water before
introducing the buffer solution.[7]

Quantitative Data Summary

Property Value Source
Molecular Weight 622.14 g/mol [1][3]
o Soluble (often supplied at
Solubility in Water [1]
10mM)
ECso for P2Y2 Receptor 134 nM [2][3]

Experimental Protocols

Protocol for Reconstituting Lyophilized PSB-1114 Tetrasodium

This protocol provides a general guideline for reconstituting lyophilized PSB-1114 tetrasodium
to prepare a stock solution.

» Centrifugation: Before opening, centrifuge the vial at low speed for a few seconds to ensure
the lyophilized powder is at the bottom.

e Solvent Addition: Add the calculated volume of sterile, distilled water to the vial to achieve
the desired stock concentration (e.g., for a 10mM stock solution from 1mg of powder, add
approximately 160.7 uL of water).

» Dissolution: Gently vortex the vial until the powder is completely dissolved. If necessary,
allow the vial to sit at room temperature for a few minutes to aid dissolution. For stubborn
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particulates, a brief sonication in a water bath can be used.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C for long-term use.

Visualizations
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Caption: A workflow diagram for troubleshooting solubility issues with PSB-1114 tetrasodium.
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Caption: The signaling pathway of the P2Y2 receptor activated by agonists like PSB-1114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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